2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide

• IUPAC Name: 2-methyl-N-(3-morpholin-4-ylpropyl)furan-3-carboxamide
• InChI: InChI=1S/C13H20N2O3/c1-11-12(3-8-18-11)13(16)14-4-2-5-15-6-9-17-10-7-15/h3,8H,2,4-7,9-10H2,1H3,(H,14,16)
• InChI Key: ALXSFPCHYBVGLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NCCCN2CCOCC2
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a furan derivative that has been synthesized and studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. It may also act by modulating the activity of certain neurotransmitters in the brain, which could explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide in lab experiments is that it has been extensively studied and characterized for its pharmacological properties. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additional studies are needed to further elucidate its mechanism of action and to investigate its effects in animal models of these diseases. Another area of interest is its potential use in combination with other drugs for the treatment of cancer and other diseases. Further studies are needed to investigate the synergistic effects of this compound with other drugs. Additionally, the development of new synthetic methods for this compound could lead to the discovery of new derivatives with improved pharmacological properties.

Scientific Research Applications

2-methyl-N-[3-(4-morpholinyl)propyl]-3-furamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.